![molecular formula C10H12N2O4 B096391 N-Ethoxycarbonyl-3-nitro-p-toluidine CAS No. 16648-53-6](/img/structure/B96391.png)
N-Ethoxycarbonyl-3-nitro-p-toluidine
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Overview
Description
N-Ethoxycarbonyl-3-nitro-p-toluidine (N-ECNT) is a synthetic compound used in a variety of scientific research applications. It is an aromatic amide that can be used as an intermediate in organic synthesis and as a reagent in organic chemistry. N-ECNT has been used in a wide range of studies, including biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Chemical Synthesis and Reactions
N-Ethoxycarbonyl-3-nitro-p-toluidine and its derivatives play a significant role in various chemical synthesis and reaction processes. For instance, the reaction of β-ethoxyacrolein and p-toluidine in benzene solution involves intermediates like 1-Ethoxy-3-(p-methylphenylimino)-1-propene and β-(p-Nitroanilino) acrolein, elucidating complex chemical transformations (Ono, Tanaka, & Tamura, 1982). Additionally, the reactions of 2-Ethoxycarbonyl-1,3-indandione with aromatic amines demonstrate the synthesis of compounds like 3-tolylimino-4'-methyl-indancarboxanilide, illustrating the diverse applications of ethoxycarbonyl groups in chemical reactions (Afsah & Zimaity, 1979).
Fluorescent Probes and Biosensors
In the field of biosensing and fluorescent probing, derivatives of this compound have been instrumental. A notable example is the development of a metal-free and reductant-resistant fluorescent probe for nitroxyl (HNO) in living cells, where the probe consists of a rhodol derivative linked to a diphenylphosphinobenzoyl group (Kawai et al., 2013). This highlights the compound's utility in advanced biological applications.
Energetic Materials and Explosives
The synthesis and stabilization of highly energetic materials also involve derivatives of this compound. For example, the stabilization of highly sensitive 3,4-di(nitramino)furazan, using nitrogen-rich salts derived from N-ethoxycarbonyl-protected compounds, showcases its use in creating powerful explosives (Tang et al., 2015).
Nitric Oxide Detection
This compound derivatives have been applied in detecting nitric oxide in biological samples. A novel poly(toluidine blue)-modified electrode, which shows high selectivity for nitric oxide, illustrates the compound's role in electrochemical biosensing (Wang & Hu, 2006).
Safety and Hazards
properties
IUPAC Name |
ethyl N-(4-methyl-3-nitrophenyl)carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O4/c1-3-16-10(13)11-8-5-4-7(2)9(6-8)12(14)15/h4-6H,3H2,1-2H3,(H,11,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSEVLTABICCPPU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1=CC(=C(C=C1)C)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60408366 |
Source
|
Record name | N-Ethoxycarbonyl-3-nitro-p-toluidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60408366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16648-53-6 |
Source
|
Record name | N-Ethoxycarbonyl-3-nitro-p-toluidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60408366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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